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Compound of Interest

Compound Name: Curium-244

Cat. No.: B1199346 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe handling and

effective shielding of Curium-244 (²⁴⁴Cm) sources. Adherence to these guidelines is critical for

minimizing radiation exposure and ensuring a safe laboratory environment.

Radiological Properties of Curium-244
Curium-244 is a potent alpha emitter with a significant spontaneous fission branch, resulting in

a complex radiation field of alpha particles, neutrons, and gamma rays. Understanding these

properties is fundamental to implementing appropriate safety measures.

Table 1: Key Radiological Properties of Curium-244
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Property Value Citation

Half-life 18.11 years [1]

Primary Decay Mode
Alpha (α) decay to Plutonium-

240 (²⁴⁰Pu)
[2]

Spontaneous Fission

Branching Fraction
1.37 x 10⁻⁶ [3]

Specific Activity 3.0 x 10¹² Bq/g (81.1 Ci/g) [1]

Alpha Particle Energies
5.805 MeV (76.7%), 5.763

MeV (23.3%)
[2]

Principal Gamma Ray

Energies
42.8 keV (from ²⁴⁰Pu decay) [4]

Neutron Emission Rate
~1.1 x 10⁷ n/s/g (from

spontaneous fission)
[2]

Average Neutron Energy ~2 MeV [5]

Shielding Requirements for Curium-244
Effective shielding for ²⁴⁴Cm sources must address all three types of emitted radiation: alpha

particles, neutrons, and gamma rays.

Alpha Radiation Shielding
Alpha particles emitted by ²⁴⁴Cm are the least penetrating type of radiation.

Shielding Material: A thin layer of virtually any solid or liquid material, or even a few

centimeters of air, will stop alpha particles. Standard laboratory containers, such as glass

vials or plastic tubes, provide adequate shielding.[5]

Primary Hazard: The primary hazard from alpha radiation is internal exposure through

inhalation, ingestion, or absorption through wounds. Therefore, the main safety principle is

containment to prevent the spread of radioactive material.
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Neutron Radiation Shielding
The spontaneous fission of ²⁴⁴Cm produces a significant flux of fast neutrons, which are highly

penetrating and require substantial shielding. The neutron energy spectrum of ²⁴⁴Cm is very

similar to that of Californium-252.[5]

Shielding Mechanism: Neutron shielding involves a two-step process:

Slowing Down (Moderation): Fast neutrons are most effectively slowed down by elastic

scattering collisions with light nuclei. Materials rich in hydrogen are excellent moderators.

Absorption: Once the neutrons have been slowed to thermal energies, they can be readily

absorbed by materials with a high neutron capture cross-section.

Recommended Shielding Materials:

Hydrogenous Materials: Water, paraffin, and polyethylene are effective moderators.[4]

Water-extended polyester (WEP) is a highly effective and durable shielding material due to

its high hydrogen content.[4]

Boron-Containing Materials: Boron has a high cross-section for absorbing thermal

neutrons. Borated polyethylene combines the moderating properties of polyethylene with

the absorption capabilities of boron.

Concrete: While less effective per unit thickness than specialized materials, concrete can

be a practical and cost-effective shielding solution for large, fixed installations.

Table 2: Neutron Shielding Material Properties
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Material Primary Function Key Characteristics

Water (H₂O) Moderation

High hydrogen content,

inexpensive. Requires

containment.

Paraffin Moderation
High hydrogen content. Low

melting point.

Polyethylene (CH₂)n Moderation
High hydrogen content, solid,

and easily machined.

Borated Polyethylene Moderation & Absorption
Combines moderation with

neutron absorption.

Water-Extended Polyester

(WEP)
Moderation & Absorption

High hydrogen and boron

content, durable solid.[4]

Concrete Moderation & Shielding

Cost-effective for large

installations, provides both

neutron and gamma shielding.

Gamma Radiation Shielding
Gamma rays are emitted during the decay of ²⁴⁰Pu (the daughter product of ²⁴⁴Cm) and from

neutron capture reactions in shielding materials.

Shielding Mechanism: Gamma rays are attenuated through interactions with electrons in the

shielding material. High-density materials with a high atomic number (high-Z) are most

effective.

Recommended Shielding Materials:

Lead (Pb): A dense, high-Z material that is a very effective gamma shield.

Tungsten (W): Denser than lead and offers superior shielding for a given thickness.

Concrete: Provides good gamma shielding, especially for permanent installations.

Table 3: Gamma Ray Shielding Properties for Common Materials
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Material Density (g/cm³)
Half-Value Layer
(HVL) for 1 MeV
Gamma Rays (cm)

Tenth-Value Layer
(TVL) for 1 MeV
Gamma Rays (cm)

Lead 11.35 ~0.87 ~2.9

Steel 7.87 ~1.47 ~4.9

Concrete (standard) 2.35 ~4.6 ~15

Water 1.00 ~10.2 ~34

Note: HVL and TVL are approximate values and can vary with the specific energy of the

gamma radiation.

Handling Protocols for Curium-244 Sources
Safe handling of ²⁴⁴Cm requires a multi-faceted approach that incorporates the principles of

Time, Distance, and Shielding, along with strict contamination control measures.

General Safety Precautions
Authorized Personnel: Only trained and authorized personnel should handle ²⁴⁴Cm sources.

Designated Areas: All work with ²⁴⁴Cm should be conducted in a designated and properly

labeled radioactive materials area.

ALARA Principle: All procedures should be designed to keep radiation exposure As Low As

Reasonably Achievable (ALARA).

Personal Protective Equipment (PPE): At a minimum, a lab coat, safety glasses, and two

pairs of disposable gloves should be worn.

Dosimetry: Personnel handling significant quantities of ²⁴⁴Cm should wear whole-body and

extremity dosimeters to monitor their radiation dose.

No Eating or Drinking: Eating, drinking, smoking, and applying cosmetics are strictly

prohibited in areas where ²⁴⁴Cm is handled.
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Contamination Surveys: Regular surveys of the work area, hands, and clothing should be

performed with an appropriate radiation detection instrument (e.g., a Geiger-Müller counter

with a pancake probe for beta/gamma and an alpha scintillation probe for alpha

contamination).

Protocol for Handling a Sealed ²⁴⁴Cm Source
Sealed sources contain the radioactive material within a welded capsule, preventing the

dispersal of contamination under normal conditions.

Preparation:

Clear the work area of all unnecessary items.

Cover the work surface with absorbent, plastic-backed paper.

Assemble all necessary tools, including long-handled tongs or forceps.

Set up any required shielding.

Source Handling:

Always use long-handled tongs or forceps to handle the source. Never handle the source

directly with your hands.[3][5]

Minimize the time spent handling the source.

Maximize the distance between yourself and the source.

Post-Handling:

Return the source to its shielded storage container immediately after use.

Perform a survey of the work area, tools, and yourself for any contamination.

Dispose of used absorbent paper and gloves in the appropriate radioactive waste

container.

Wash hands thoroughly.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.ortec-online.com/-/media/ametekortec/third-edition-experiments/library-safe-handling-radioactive-sources.pdf?la=en&revision=1bfbe01b-1cbf-49fd-8a16-b80c58eedaf6&hash=B99F5CA4DBBAD8D8EE09F034B9255FE4
https://www3.nd.edu/~wzech/Application-Note-AN34-Experiments-in-Nuclear-Science-Safe-Handling-Radioactive-Sources.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1199346?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protocol for Handling an Unsealed ²⁴⁴Cm Source (e.g., in
solution)
Work with unsealed ²⁴⁴Cm sources presents a significant risk of internal contamination and

requires more stringent controls. All work with unsealed ²⁴⁴Cm must be performed within a

glove box or a certified fume hood with a high-efficiency particulate air (HEPA) filter.

Preparation:

Ensure the glove box or fume hood is functioning correctly.

Line the interior work surface with absorbent paper.

Place all necessary materials and equipment inside the containment before starting work.

This includes pipette aids, tubes, waste containers, and decontamination supplies.

Handling Solution:

Use a mechanical pipette aid for all liquid transfers. Never pipette by mouth.

Work in a spill tray to contain any potential spills.

Open vials and containers slowly to prevent pressure buildup and the release of aerosols.

Post-Handling:

Seal all containers with ²⁴⁴Cm.

Decontaminate all equipment used in the procedure.

Survey the interior of the glove box or fume hood for contamination.

Carefully remove all waste and equipment through a bagging-out procedure to prevent the

spread of contamination.

Perform a thorough survey of your hands and clothing after removing PPE.

Wash hands thoroughly.
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Experimental Workflows and Logical Relationships
The following diagrams illustrate key workflows and logical relationships for working with

Curium-244 sources.

Preparation Source Handling Post-Procedure

Prepare Designated Work Area Don PPE Set Up Shielding Gather Materials Retrieve Source with TongsProceed to Handling Perform Experiment Return Source to Storage Survey Work AreaProceed to Post-Procedure Dispose of Radioactive Waste Remove PPE Survey Self Wash Hands
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Caption: General workflow for handling a sealed Curium-244 source.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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